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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B2807753

Disclaimer: The following procedures are based on general best practices for the disposal of
laboratory research chemicals. A specific Safety Data Sheet (SDS) for cis-J-113863 was not
found. Therefore, it is imperative to obtain and consult the official SDS from the supplier for
detailed and compound-specific disposal instructions before handling this chemical. This guide
is intended for informational purposes for researchers, scientists, and drug development
professionals and should be supplemented by your institution's Environmental Health and
Safety (EHS) protocols.

Immediate Safety and Logistical Information

Proper disposal of laboratory chemicals is a critical aspect of ensuring a safe and compliant
research environment. For a research compound like cis-J-113863, a chemokine receptor
antagonist, a structured approach to waste management is essential to protect personnel and
the environment. Unidentified or improperly disposed chemical waste can lead to hazardous
reactions and regulatory violations.

Core Principles of Laboratory Waste Management:

e Proactive Planning: Disposal procedures should be considered before beginning any
experiment.[1]

e Segregation: Chemical waste must be segregated based on its hazard class to prevent
dangerous reactions.[1][2][3] Incompatible chemicals should never be mixed in the same
waste container.
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e Labeling: All waste containers must be clearly and accurately labeled with their contents.[1]

[41[5]
o Containment: Use appropriate, sealed, and leak-proof containers for waste collection.[4][5]

e Institutional Protocols: Always adhere to your institution's specific guidelines for hazardous
waste disposal, which are designed to comply with local and federal regulations.

Quantitative Data for General Chemical Waste
Disposal

The following table summarizes key quantitative parameters often found in general laboratory
chemical waste disposal protocols. These values are illustrative and must be confirmed with
your institution's EHS guidelines and the specific SDS for cis-J-113863.
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Parameter Guideline Rationale

) To prevent corrosion of
Neutral pH range (typically 5.5 )
) ] plumbing and adverse effects
pH for Aqueous Waste - 9.0) for sewer disposal, if
) on wastewater treatment
permitted.[2]

systems.
Halogenated and non- Halogenated solvents often
Solvent Concentration halogenated solvents must be require specific and more
collected separately.[1][3][6] costly disposal methods.[6]

] ) To allow for vapor expansion
) ) Do not fill containers beyond ) ]
Container Fill Level ] and prevent spills during
90% capacity.
transport.

Maximum of 55 gallons of

hazardous waste or 1 quart of Regulatory limits to minimize
Satellite Accumulation acutely hazardous waste may the quantity of hazardous

be stored in a lab's satellite materials in work areas.

accumulation area.

Triple rinse containers that
To ensure the removal of
held acutely hazardous waste ] ]
] o ) ) residual hazardous material
Empty Container Rinsing with a suitable solvent; collect o
) before the container is
the rinsate as hazardous

disposed of as non-hazardous.
waste.[3][5][7]

Detailed Protocol for the Disposal of cis-J-113863

The following is a step-by-step guide for the proper disposal of cis-J-113863, assuming it is
treated as a potentially hazardous research chemical in the absence of a specific SDS.

Step 1: Personal Protective Equipment (PPE)

» Before handling cis-J-113863 or its waste, don appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.[8]

Step 2: Waste Characterization and Segregation
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» Treat all waste containing cis-J-113863 as hazardous chemical waste.

¢ Solid Waste: Collect any solid cis-J-113863, contaminated labware (e.g., pipette tips,
weighing boats), and contaminated PPE in a designated, clearly labeled hazardous waste
container.

e Liquid Waste:

o Collect solutions containing cis-J-113863 in a separate, sealed, and clearly labeled liquid
waste container.

o Do not mix with other incompatible waste streams. For instance, keep organic solvent
waste separate from aqueous waste.[2]

Step 3: Container Management
o Use containers that are compatible with the chemical properties of the waste.

o Label the waste container with "Hazardous Waste," the full chemical name "cis-J-113863,"
and the approximate concentration and volume.[2]

o Keep the waste container sealed except when adding waste.[5]

Step 4: Storage

» Store the waste container in a designated satellite accumulation area within the laboratory.
e Ensure the storage area is away from general traffic and incompatible materials.[3]

Step 5: Disposal Request

» Once the waste container is full (not exceeding 90% capacity), or if the experiment is
complete, arrange for pickup by your institution's EHS department.

e Follow your institution's specific procedures for requesting a hazardous waste pickup.

Step 6: Decontamination of Empty Containers
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e If the original container of cis-J-113863 is empty, it must be decontaminated before being

disposed of as regular lab glass or plastic.
 Triple rinse the empty container with a suitable solvent that can dissolve cis-J-113863.
e Collect the rinsate as hazardous liquid waste.[7]

« After triple rinsing and air drying, deface or remove the original label and dispose of the
container according to your institution's guidelines for clean labware.[3][7]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of cis-J-113863.
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Caption: Workflow for the disposal of cis-J-113863 waste.
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Caption: Decontamination procedure for empty cis-J-113863 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b2807753#cis-j-113863-proper-disposal-procedures
https://www.benchchem.com/product/b2807753#cis-j-113863-proper-disposal-procedures
https://www.benchchem.com/product/b2807753#cis-j-113863-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2807753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2807753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

